Cas no 1219906-46-3 (3-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-(3,4-dimethoxyphenyl)methylurea)

• Product Name: 3-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-(3,4-dimethoxyphenyl)methylurea
• CAS No: 1219906-46-3
• MF: C₂₀H₂₂N₄O₆
• MW: 414.411884784698
• CID: 5915673
• PubChem ID: 49676194
• Update Time: 2025-05-19

3-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-(3,4-dimethoxyphenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-(3,4-dimethoxyphenyl)methylurea
• 1-(3,4-dimethoxybenzyl)-3-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)urea
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]urea
• F5772-9153
• AKOS024517910
• 3-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-[(3,4-dimethoxyphenyl)methyl]urea
• VU0519902-1
• 1219906-46-3

• Inchi： 1S/C20H22N4O6/c1-26-13-6-7-14(16(10-13)28-3)18-23-24-20(30-18)22-19(25)21-11-12-5-8-15(27-2)17(9-12)29-4/h5-10H,11H2,1-4H3,(H2,21,22,24,25)
• InChI Key： SRAXIOFOZSTLPO-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CC(=CC=1OC)OC)NC(NCC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 414.15393443g/mol
• Monoisotopic Mass: 414.15393443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-(3,4-dimethoxyphenyl)methylurea

Professional Introduction to Compound with CAS No. 1219906-46-3 and Product Name: 3-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-(3,4-dimethoxyphenyl)methylurea

Compound with the CAS number 1219906-46-3 and the product name 3-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-(3,4-dimethoxyphenyl)methylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of multiple aromatic rings and functional groups such as dimethoxyphenyl and oxadiazole makes this compound a promising candidate for further investigation in drug discovery and development.

The dimethoxyphenyl moiety is a key structural feature that contributes to the compound's chemical properties and biological interactions. This group is known for its ability to enhance solubility and bioavailability, which are critical factors in the design of effective pharmaceutical agents. Additionally, the oxadiazole ring provides a scaffold that can interact with biological targets in various ways, making it a versatile component in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. The urea functional group in this compound suggests potential activity in this area. Urea-based compounds have been widely studied for their ability to interact with enzymes and receptors involved in inflammatory processes. This has led to their exploration as therapeutic agents in conditions such as arthritis, autoimmune diseases, and cancer.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The combination of dimethoxyphenyl and oxadiazole groups may facilitate interactions with neurotransmitter receptors and ion channels, which are crucial for maintaining normal brain function. Preliminary studies have indicated that similar compounds have shown promise in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The molecular structure of this compound suggests that it could act as a modulator of neurotransmitter activity, potentially leading to new therapeutic strategies.

The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions. The use of advanced synthetic techniques has allowed chemists to achieve high yields and purity levels, which are essential for pharmaceutical applications. The presence of multiple stereocenters in the molecule also presents a challenge but also an opportunity for fine-tuning its biological activity through stereochemical manipulation.

From a computational chemistry perspective, the molecular modeling of this compound has provided valuable insights into its interactions with biological targets. Studies using molecular dynamics simulations have helped predict binding affinities and identify key residues involved in receptor interactions. These findings are crucial for designing derivatives with enhanced potency and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes and eliminates pharmaceutical agents is essential for optimizing their therapeutic efficacy. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which bodes well for its potential clinical use.

In conclusion, the compound with CAS number 1219906-46-3 and product name 3-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-1-(3,4-dimethoxyphenyl)methylurea represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation in drug discovery and development. The combination of dimethoxyphenyl, oxadiazole, and urea functional groups offers multiple avenues for exploration in treating various diseases, particularly those related to inflammation and neurological disorders.